Cas no 380608-79-7 (1H-Imidazolium, 1-methyl-3-[[methyl(phenylmethyl)amino]carbonyl]-,iodide)

• Product Name: 1H-Imidazolium, 1-methyl-3-[[methyl(phenylmethyl)amino]carbonyl]-,iodide
• CAS No: 380608-79-7
• MF: C₁₃H₁₆IN₃O
• MW: 357.190114974976
• CID: 1487878
• PubChem ID: 43327964
• Update Time: 2025-04-21

1H-Imidazolium, 1-methyl-3-[[methyl(phenylmethyl)amino]carbonyl]-,iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-[[methyl(phenylmethyl)amino]carbonyl]-,iodide
• N-benzyl-N,3-dimethylimidazol-3-ium-1-carboxamide;iodide
• 1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-iumiodide
• C13H16IN3O
• EN300-88239
• 380608-79-7
• 3-[benzyl(methyl)carbamoyl]-1-methylimidazol-1-ium iodide
• 3-(benzyl-methyl-carbamoyl)-1-methyl-3H-imidazol-1-ium iodide
• MFCD11099763
• 1-[benzyl(methyl)carbamoyl]-3-methyl-1H-imidazol-3-ium iodide
• CS-0263565
• RUQFSBQDGQNXPR-UHFFFAOYSA-M
• SY195626
• SCHEMBL5649034
• E87273

• Inchi： 1S/C13H16N3O.HI/c1-14-8-9-16(11-14)13(17)15(2)10-12-6-4-3-5-7-12;/h3-9,11H,10H2,1-2H3;1H/q+1;/p-1
• InChI Key： RUQFSBQDGQNXPR-UHFFFAOYSA-M
• SMILES： [I-].O=C(N1C=C[N+](C)=C1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 340.9082
• Monoisotopic Mass: 357.03381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.45